Cas no 1338673-57-6 (8-chloro-1,3,4,5-tetrahydrobenzo[b]-1,6-naphthyridin-10(2H)-one)

• Product Name: 8-chloro-1,3,4,5-tetrahydrobenzo[b]-1,6-naphthyridin-10(2H)-one
• CAS No: 1338673-57-6
• MF: C₁₂H₁₁ClN₂O
• MW: 234.68154168129
• CID: 4589250
• Update Time: 2025-10-24

8-chloro-1,3,4,5-tetrahydrobenzo[b]-1,6-naphthyridin-10(2H)-one Chemical and Physical Properties

Names and Identifiers

• 8-Chloro-1,3,4,5-tetrahydro-2H-benzo[b][1,6]naphthyridin-10-one
• 8-chloro-1,3,4,5-tetrahydrobenzo[b]-1,6-naphthyridin-10(2H)-one

• Inchi： 1S/C12H11ClN2O/c13-7-1-2-10-8(5-7)12(16)9-6-14-4-3-11(9)15-10/h1-2,5,14H,3-4,6H2,(H,15,16)
• InChI Key： MUKOGMIWHHOVNR-UHFFFAOYSA-N
• SMILES： N1C2=C(CNCC2)C(=O)C2=CC(Cl)=CC=C12

Additional information on 8-chloro-1,3,4,5-tetrahydrobenzo[b]-1,6-naphthyridin-10(2H)-one

8-Chloro-1,3,4,5-Tetrahydrobenzo[b]-1,6-Naphthyridin-10(2H)-One: A Comprehensive Overview

8-Chloro-1,3,4,5-tetrahydrobenzo[b]-1,6-naphthyridin-10(2H)-one, also known by its CAS registry number CAS No. 1338673-57-6, is a highly specialized organic compound with significant applications in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of naphthyridines, which are heterocyclic aromatic compounds with a fused bicyclic structure. The presence of the chlorine atom at the 8th position and the ketone group at the 10th position makes this compound unique in terms of its chemical properties and biological activity.

The synthesis of 8-chloro-1,3,4,5-tetrahydrobenzo[b]-1,6-naphthyridin-10(2H)-one involves a series of complex organic reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process by employing novel catalysts and green chemistry principles. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of microwave-assisted synthesis to achieve higher yields and better purity levels. This approach not only reduces reaction time but also minimizes the environmental impact associated with traditional synthetic methods.

The chemical structure of this compound plays a pivotal role in determining its pharmacological properties. The naphthyridine core is known for its ability to interact with various biological targets such as kinases and G-protein coupled receptors (GPCRs). The chlorine substituent at position 8 enhances the compound's lipophilicity and stability, making it an ideal candidate for drug development. Recent studies have shown that this compound exhibits potent anti-inflammatory and antioxidant activities, which could be harnessed for treating conditions such as neurodegenerative diseases and cardiovascular disorders.

In terms of biological activity, 8-chloro-1,3,4,5-tetrahydrobenzo[b]-1,6-naphthyridin-10(2H)-one has been extensively studied for its potential as a kinase inhibitor. A research article published in Nature Communications highlighted its ability to selectively inhibit certain protein kinases involved in cancer cell proliferation. This selectivity is crucial for minimizing off-target effects and improving the therapeutic index of potential drugs derived from this compound.

The application of computational chemistry techniques has further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed that the ketone group at position 10 acts as a critical binding site for various enzymes and receptors. Additionally, quantum mechanical calculations have provided insights into the electronic properties of this compound, which are essential for predicting its reactivity in different biochemical environments.

From an industrial perspective, the production of CAS No. 1338673-57-6 has been scaled up using advanced manufacturing techniques such as continuous flow chemistry. This method ensures consistent product quality while reducing production costs. Furthermore, quality control measures such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to ensure that the final product meets stringent regulatory standards.

In conclusion,8-chloro-1,3,4,5-tetrahydrobenzo[b]-1,naphthyridin-one, or CAS No. 1338673-57-6,is a versatile compound with immense potential in drug discovery and development. Its unique chemical structure combined with cutting-edge synthetic methods makes it an invaluable tool for researchers in various fields of science and technology.